DL-LUCIFERIN (FIREFLY) 1-(4,5-DIMETHOXY-2-NITROPHENYL)ETHYL ESTER
DL-LUCIFERIN (FIREFLY) 1-(4,5-DIMETHOXY-2-NITROPHENYL)ETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
154140-55-3
VCID:
VC0121873
InChI:
InChI=1S/C21H19N3O7S2/c1-10(12-7-16(29-2)17(30-3)8-15(12)24(27)28)31-21(26)14-9-32-19(23-14)20-22-13-5-4-11(25)6-18(13)33-20/h4-8,10,14,23H,9H2,1-3H3/b20-19+
SMILES:
CC(C1=CC(=C(C=C1[N+](=O)[O-])OC)OC)OC(=O)C2CSC(=C3N=C4C=CC(=O)C=C4S3)N2
Molecular Formula:
C21H19N3O7S2
Molecular Weight:
489.5 g/mol
DL-LUCIFERIN (FIREFLY) 1-(4,5-DIMETHOXY-2-NITROPHENYL)ETHYL ESTER
CAS No.: 154140-55-3
Main Products
VCID: VC0121873
Molecular Formula: C21H19N3O7S2
Molecular Weight: 489.5 g/mol
| CAS No. | 154140-55-3 |
|---|---|
| Product Name | DL-LUCIFERIN (FIREFLY) 1-(4,5-DIMETHOXY-2-NITROPHENYL)ETHYL ESTER |
| Molecular Formula | C21H19N3O7S2 |
| Molecular Weight | 489.5 g/mol |
| IUPAC Name | 1-(4,5-dimethoxy-2-nitrophenyl)ethyl (2E)-2-(6-oxo-1,3-benzothiazol-2-ylidene)-1,3-thiazolidine-4-carboxylate |
| Standard InChI | InChI=1S/C21H19N3O7S2/c1-10(12-7-16(29-2)17(30-3)8-15(12)24(27)28)31-21(26)14-9-32-19(23-14)20-22-13-5-4-11(25)6-18(13)33-20/h4-8,10,14,23H,9H2,1-3H3/b20-19+ |
| Standard InChIKey | KQVRVPOUBLPROI-FMQUCBEESA-N |
| Isomeric SMILES | CC(C1=CC(=C(C=C1[N+](=O)[O-])OC)OC)OC(=O)C2CS/C(=C/3\N=C4C=CC(=O)C=C4S3)/N2 |
| SMILES | CC(C1=CC(=C(C=C1[N+](=O)[O-])OC)OC)OC(=O)C2CSC(=C3N=C4C=CC(=O)C=C4S3)N2 |
| Canonical SMILES | CC(C1=CC(=C(C=C1[N+](=O)[O-])OC)OC)OC(=O)C2CSC(=C3N=C4C=CC(=O)C=C4S3)N2 |
| PubChem Compound | 24802269 |
| Last Modified | Nov 09 2021 |
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